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Compound of Interest

Compound Name: CellTracker Red CMTPX

Cat. No.: B12398355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of CellTracker Red CMTPX, a vital fluorescent

dye for long-term cell tracking. Below, we delve into its core features, benefits, and detailed

protocols to empower your research in cellular dynamics, migration, and localization.

Core Features and Benefits
CellTracker Red CMTPX is a cell-permeant fluorescent dye specifically designed for

monitoring cell movement and location over extended periods.[1][2] A key advantage of this

probe is its stability and non-toxic nature at standard working concentrations, ensuring minimal

impact on cellular physiology.[3][4] Once inside a living cell, the dye undergoes a

transformation, rendering it cell-impermeant and ensuring it is well-retained.[3][5] This allows

for the tracking of cellular movements for at least 72 hours, spanning several generations

(typically 3-6 passages).[3][5] The fluorescence is transferred to daughter cells but not to

adjacent cells within a population.[4][6]

The bright red fluorescence of CellTracker Red CMTPX is well-suited for multiplexing with

other fluorescent markers, such as green fluorescent protein (GFP), as its emission spectrum is

well-separated.[3][5] Furthermore, the dye remains fluorescent even after fixation and

permeabilization, making it compatible with subsequent immunocytochemistry or other

intracellular staining protocols.[4]
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Quantitative Data Summary
For ease of reference and comparison, the key quantitative specifications of CellTracker Red
CMTPX are summarized in the table below.

Property Value Reference(s)

Excitation (Peak) 577 nm / 586 nm [3][4][7]

Emission (Peak) 602 nm / 614 nm [1][3][7]

Molecular Weight 686.2 / 686.3 g/mol [3][8]

Formula C₄₂H₄₀ClN₃O₄ [3][8]

Solubility Soluble in anhydrous DMSO [3][8]

Recommended Stock Solution 2 mM in anhydrous DMSO [3]

Recommended Working Conc.
0.5 - 25 µM in serum-free

medium
[3]

Storage (Lyophilized) -20°C, protected from light [3][5]

Storage (Stock Solution)
-20°C or -80°C, protected from

light
[1][3]

Mechanism of Action
CellTracker Red CMTPX is designed to freely pass through the cell membrane.[9] Once inside

the cell, its chloromethyl group reacts with intracellular thiol groups, primarily on glutathione, in

a reaction mediated by glutathione S-transferase.[9][10] This covalent binding results in a

fluorescent, cell-impermeant product that is retained within the cytoplasm.[3][5] This

mechanism ensures long-term retention and allows for the tracking of cells through multiple cell

divisions.
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Mechanism of CellTracker Red CMTPX Action

Experimental Protocols
Below are detailed methodologies for key experiments using CellTracker Red CMTPX.

Stock Solution Preparation
Bring the vial of lyophilized CellTracker Red CMTPX to room temperature before opening.

To create a 2 mM stock solution, dissolve 50 µg of CellTracker Red CMTPX in 36 µL of

anhydrous dimethyl sulfoxide (DMSO).[3]

Vortex briefly to ensure the dye is fully dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[3]

Store the stock solution at -20°C, protected from light.[3] For longer-term storage (up to 6

months), -80°C is recommended.[1]
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Cell Labeling Protocol
The optimal concentration of the working solution can vary depending on the cell type and the

duration of the experiment. For long-term tracking or rapidly dividing cells, a concentration of 5-

25 µM is recommended, while for shorter experiments, 0.5-5 µM may be sufficient.[9][11]

For Adherent Cells:

Culture adherent cells on coverslips or in culture dishes to the desired confluency.

Prepare the working solution by diluting the 2 mM stock solution in a serum-free medium to

the desired final concentration. Pre-warm the working solution to 37°C.[3]

Remove the culture medium from the cells.

Add the pre-warmed working solution to the cells, ensuring the entire surface is covered.

Incubate the cells for 15-45 minutes at 37°C, protected from light.[3]

Remove the working solution and replace it with a fresh, pre-warmed complete culture

medium.

Incubate for an additional 30 minutes at 37°C to allow for the complete modification of the

dye.[11]

The cells are now labeled and ready for downstream applications.

For Suspension Cells:

Centrifuge the cell suspension to obtain a cell pellet.

Resuspend the cells in a pre-warmed (37°C) serum-free medium containing the desired

concentration of CellTracker Red CMTPX.

Incubate the cell suspension for 15-45 minutes at 37°C, protected from light, with occasional

gentle mixing.

Centrifuge the labeled cells to pellet them and remove the labeling solution.
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Resuspend the cell pellet in a fresh, pre-warmed complete culture medium.

Incubate for an additional 30 minutes at 37°C.

The cells are now labeled and ready for use.

Fixation and Permeabilization (Optional)
After cell labeling and any experimental treatments, wash the cells with Phosphate Buffered

Saline (PBS).

For fixation, incubate the cells with 4% paraformaldehyde in PBS for 15-30 minutes at room

temperature.[1]

Wash the cells three times with PBS.

For permeabilization (if required for subsequent antibody staining), incubate the cells with a

permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS) for 10-15 minutes at room

temperature.

Wash the cells three times with PBS before proceeding with further staining.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for a cell tracking experiment

using CellTracker Red CMTPX.
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Cell Tracking Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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